Cas no 1379466-81-5 (3-Chloro-4-fluoro-5-hydroxyphenylboronic acid)

• Product Name: 3-Chloro-4-fluoro-5-hydroxyphenylboronic acid
• CAS No: 1379466-81-5
• MF: C₆H₅BClFO₃
• MW: 190.364504575729
• CID: 4595343
• Update Time: 2023-08-10

3-Chloro-4-fluoro-5-hydroxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-fluoro-5-hydroxyphenylboronic acid
• (3-chloro-4-fluoro-5-hydroxyphenyl)boronic acid

• Inchi： 1S/C6H5BClFO3/c8-4-1-3(7(11)12)2-5(10)6(4)9/h1-2,10-12H
• InChI Key： SCSAIHCHJCNILA-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(B(O)O)C=1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Topological Polar Surface Area: 60.7